2-((6-(indolin-1-ylmethyl)-4-oxo-4H-pyran-3-yl)oxy)-N-((tetrahydrofuran-2-yl)methyl)acetamide

• IUPAC Name: 2-[6-(2,3-dihydroindol-1-ylmethyl)-4-oxopyran-3-yl]oxy-N-(oxolan-2-ylmethyl)acetamide
• InChI: InChI=1S/C21H24N2O5/c24-19-10-17(12-23-8-7-15-4-1-2-6-18(15)23)27-13-20(19)28-14-21(25)22-11-16-5-3-9-26-16/h1-2,4,6,10,13,16H,3,5,7-9,11-12,14H2,(H,22,25)
• InChI Key: OCMKKESNJOXVFB-UHFFFAOYSA-N
• Canonical SMILES: C1CC(OC1)CNC(=O)COC2=COC(=CC2=O)CN3CCC4=CC=CC=C43
• Molecular Formula: C21H24N2O5
• Molecular Weight: 384.4 g/mol

Description

2-((6-(indolin-1-ylmethyl)-4-oxo-4H-pyran-3-yl)oxy)-N-((tetrahydrofuran-2-yl)methyl)acetamide is a useful research compound. Its molecular formula is C21H24N2O5 and its molecular weight is 384.432. The purity is usually 95%.
BenchChem offers high-quality 2-((6-(indolin-1-ylmethyl)-4-oxo-4H-pyran-3-yl)oxy)-N-((tetrahydrofuran-2-yl)methyl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-((6-(indolin-1-ylmethyl)-4-oxo-4H-pyran-3-yl)oxy)-N-((tetrahydrofuran-2-yl)methyl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Chemical Synthesis Applications

The compound's structure indicates its relevance in the synthesis of heterocyclic compounds, a class of compounds significant in pharmaceuticals and agrochemicals. Research on related compounds shows advancements in organic synthesis techniques, such as silicon-directed oxa-Pictet-Spengler cyclizations, which are pivotal for synthesizing tetrahydro-pyrano[3,4-b]indoles, derivatives with potential therapeutic applications (Xuqing Zhang et al., 2005). These methodologies could be applicable for manipulating the structure of "2-((6-(indolin-1-ylmethyl)-4-oxo-4H-pyran-3-yl)oxy)-N-((tetrahydrofuran-2-yl)methyl)acetamide" for targeted scientific research.

Biological Activity

Compounds with similar indole and pyran structures have been synthesized and evaluated for their antimicrobial properties, providing a foundation for exploring the biological activities of "2-((6-(indolin-1-ylmethyl)-4-oxo-4H-pyran-3-yl)oxy)-N-((tetrahydrofuran-2-yl)methyl)acetamide". For instance, a series of 2-oxo-3-(arylimino) indolin-1-yl)-N-aryl acetamide derivatives exhibited promising antibacterial and antifungal activities (B. Debnath & S. Ganguly, 2015). This suggests potential research applications of the compound in developing new antimicrobial agents.

Antioxidant Properties

The exploration of pyrazole-acetamide derivatives and their coordination complexes has revealed significant antioxidant activities. Studies on related structures have shown that these compounds possess considerable antioxidant potential, suggesting a promising area for investigating "2-((6-(indolin-1-ylmethyl)-4-oxo-4H-pyran-3-yl)oxy)-N-((tetrahydrofuran-2-yl)methyl)acetamide" in oxidative stress-related conditions (K. Chkirate et al., 2019).